Cas no 148812-65-1 (1-Decanaminium, N-decyl-N,N-dimethyl-, carbonate (1:1))

• Product Name: 1-Decanaminium, N-decyl-N,N-dimethyl-, carbonate (1:1)
• CAS No: 148812-65-1
• MF: C₂₃H₄₉NO₃
• MW: 387.640067815781
• CID: 216684
• PubChem ID: 11625237
• Update Time: 2025-04-19

1-Decanaminium, N-decyl-N,N-dimethyl-, carbonate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Decanaminium, N-decyl-N,N-dimethyl-, carbonate (1:1)
• didecyl(dimethyl)azanium,hydrogen carbonate
• N-Decyl-N,N-dimethyl-1-decanaminium carbonate
• Didecyldimonium bicarbonate
• 148812-65-1
• Q27252503
• SCHEMBL717346
• UNII-1JG4QJ9VWD
• DTXSID9058313
• Didecyldimethylammonium bicarbonate (1to1)
• 1JG4QJ9VWD
• didecyldimethylammonium bicarbonate
• didecyl(dimethyl)azanium;hydrogen carbonate

• Inchi： 1S/C22H48N.CH2O3/c1-5-7-9-11-13-15-17-19-21-23(3,4)22-20-18-16-14-12-10-8-6-2;2-1(3)4/h5-22H2,1-4H3;(H2,2,3,4)/q+1;/p-1
• InChI Key： MVTVVKOMNZGDGD-UHFFFAOYSA-M
• SMILES： OC(=O)[O-].[N+](C)(C)(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 712.74258
• Monoisotopic Mass: 387.37124443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 63.19